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Kinase Profiling Services & Platforms

The table below summarizes two major commercial kinase profiling services and a prominent computational

method.

Provider /
Method

Service /
Model Name

Key Features &
Assay Technology

Kinase
Panel Size

Screening Schedule &
Reporting

Reaction
Biology [1] [2]

HotSpot (US
Facility)

Radiometric filter-
binding assay; key
differentiator:
screening at

physiologically
relevant 1 mM ATP;

also offers 1μM,
10μM, or ATP-Km

[1].

340 wild-type
kinases (at

1mM ATP);
700+ kinases

in total
portfolio [1].

Bi-weekly; reports in 2-3
weeks; includes kinase-

specific control compound
IC50 curve [1].

Reaction
Biology [1]

³³PanQinase

(German
Facility)

Radiometric assay

using ScintiPlate
microtiter plates [1].

Information

not specified
in source.

Monthly or on-demand;

reports in 10 business
days [1].

Reaction
Biology [1]

Specialty
Mutant

Panels (e.g.,

Profiling against
specific mutant

kinases (e.g., EGFR

Varies by
panel (e.g.,

Screened on-demand [1].
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Provider /
Method

Service /
Model Name

Key Features &
Assay Technology

Kinase
Panel Size

Screening Schedule &
Reporting

ABL1, ALK,
BRAF, EGFR)

Mutant Profiler has
65 mutants) [1].

15 to 65
mutants) [1].

Computational
(KIPP Platform)
[3]

Multi-task FP-
GNN &

Fusion
Models

A deep learning
model for predicting

kinase inhibitor
profiles; trained on

141,086 compounds
and 216,823 data

points for 354
kinases [3].

Covers 354
kinases in its

model [3].

Online platform for rapid,
cost-effective virtual

screening
(https://kipp.idruglab.cn)

[3].

Experimental Protocols in Profiling Studies

To ensure your guide is grounded in established experimental practice, here are the detailed methodologies

used in recent peer-reviewed studies and commercial services.

Biochemical Kinase Assay Protocols

Broad Panel Screening: A 2022 study profiling FDA-approved inhibitors used a panel of 255 wild-
type kinases. Assays were performed at a compound concentration of 1 μΜ and an ATP
concentration close to the ATP-Km of each individual kinase. Inhibition was measured using mobility

shift assays (MSA) or immobilized metal ion affinity particle (IMAP) assays [4] [5].
Radiometric Assays: Reaction Biology's services use radiometric assays based on the transfer of

³³P-labelled phosphate from ATP to a substrate. The key difference lies in detection: the HotSpot
assay captures proteins/peptides on a filter membrane, while the ³³PanQinase assay uses scintillant-

coated plates for detection [1].
KiPIK Method for Target Identification: This method identifies kinases for specific phosphorylation

sites. It involves:
Preparing cell extracts under conditions where the phosphorylation is robust.

Performing in vitro kinase reactions on a substrate (e.g., a biotinylated peptide) in the presence
of a panel of well-characterized kinase inhibitors.

Generating an inhibition fingerprint and comparing it to known inhibitor profiles to identify the
responsible kinase [6].
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Cellular Profiling Protocols

Cancer Cell Line Viability Assays: The same 2022 study used a panel of 134 cancer cell lines to
profile inhibitors. Cells were treated with a 9-point dilution series of the compound. After 72 hours, cell

viability was measured by quantifying intracellular ATP content (e.g., using ATPlite 1Step). IC50
values were calculated by fitting a dose-response curve [4] [5].

Decision Workflow and Methodology Comparison

The following diagram illustrates the relationship between different profiling methodologies and how to

choose among them.
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Key Comparative Insights for Your Guide
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When structuring your comparison guide for ZEN-2759, consider these points derived from the search

results:

ATP Concentration is a Key Differentiator: For biochemical assays, the concentration of ATP used
significantly impacts the results. Reaction Biology's HotSpot service emphasizes its capability to

screen at 1 mM ATP, which mimics physiological conditions, unlike the lower concentrations (e.g., 1-
10 µM) often used elsewhere. This is critical for accurately predicting a compound's specificity in a

cellular context [1] [2].
Combine Biochemical and Cellular Profiling: Relying on a single method gives an incomplete

picture. The 2022 Frontiers in Oncology study demonstrated that combining biochemical kinase
assays with cancer cell line viability panels can explain unexpected cellular activities and identify

unique dependencies that either method alone would miss [4] [5].
Machine Learning is Mature for Prediction: Computational methods have evolved to become

highly reliable. A 2024 study found that fusion models (like RF::AtomPairs + FP2 + RDKitDes)
achieved an average AUC of 0.825 in predicting kinase profiles, making them a powerful and cost-

effective tool for virtual screening in early discovery [3].

Need Custom Synthesis?
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screening-kinase-panels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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